Dihexyl Phthalate

• CAS No.: 68515-50-4
• Product Name: Dihexyl Phthalate
• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: dihexyl benzene-1,2-dicarboxylate
• Standard InChI: InChI=1S/C20H30O4/c1-3-5-7-11-15-23-19(21)17-13-9-10-14-18(17)20(22)24-16-12-8-6-4-2/h9-10,13-14H,3-8,11-12,15-16H2,1-2H3
• Standard InChIKey: KCXZNSGUUQJJTR-UHFFFAOYSA-N
• SMILES: CCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCC
• Canonical SMILES: CCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCC
• Boiling Point: 662 °F at 735 mm Hg (NTP, 1992); 210 °C at 5 mm Hg; 662°F at 735 mmHg
• Colorform: Clear, oily liuid
• Density: 0.995 at 68 °F (NTP, 1992); 1.010-1.016 at 20 °C/20 °C; 0.995
• Flash Point: 350 °F (NTP, 1992); 381 °F; 193 °C /(method not specified)/; 350°F
• Melting Point: -72 °F (NTP, 1992); -58.0 °C; -58 °C; -72°F
• Physical Description: Di-n-hexyl phthalate is a yellow-brown oily viscous liquid with a slight aromatic odor. Insoluble in water. (NTP, 1992); Liquid; Yellow-brown oily viscous liquid with a slight aromatic odor.
• Description: Di-n-hexyl phthalate is a yellow-brown oily viscous liquid with a slight aromatic odor. Insoluble in water. (NTP, 1992); Di-n-hexyl phthalate is a 2-hydroxyisophthalic acid.
• Solubility: Insoluble (NTP, 1992); 1.49e-07 M; In water, 0.05 mg/L at 25 °C
• Synonyms: HEXYL PHTHALATE;DIHEXYL PHTHALATE;DI-N-HEXYL PHTHALATE;PHTHALIC ACID DI-N-HEXYL ESTER;PHTHALIC ACID, BIS-HEXYL ESTER;TIMTEC-BB SBB007740;1,2-benzenedicarboxylic;1,2-benzenedicarboxylicacid,diexylester,branchedandlinear
• Vapor Density: 11.5 (NTP, 1992) (Relative to Air); 11.5 (Air = 1); 11.5
• Vapor Pressure: 1.40e-05 mmHg; 1.4X10-5 mm Hg at 25 °C
• Reference: 1: Kim YH, Seo HS, Min J, Kim YC, Ban YH, Han KY, Park JS, Bae KD, Gu MB, Lee J. ; Enhanced degradation and toxicity reduction of dihexyl phthalate by Fusarium; oxysporum f. sp. pisi cutinase. J Appl Microbiol. 2007 Jan;102(1):221-8. PubMed; PMID: 17184338.
• PubChem Compound: 6786
• Last Modified: Nov 11 2021